Cas no 3604-45-3 (12H-5-thiatetracen-12-one)

• Product name: 12H-5-thiatetracen-12-one
• CAS No: 3604-45-3
• MF: C₁₇H₁₀OS
• MW: 262.325703144073
• CID: 5989135
• PubChem ID: 621739

12H-5-thiatetracen-12-one Chemical and Physical Properties

Names and Identifiers

• 5-Thia-naphthacen-12-one
• 12H-Benzo[b]thioxanthen-12-one
• 12H-5-thiatetracen-12-one
• AKOS003247060
• benzo[b]naphtho[2,3-e]thiin-12-one
• 12H-Benzo[b]naphtho[2,3-E]thiopyran-12-one
• benzo[b]thioxanthen-12-one
• HWRDHOQOYKQNMJ-UHFFFAOYSA-N
• CHEBI:189241
• SCHEMBL2742086
• EN300-18291190
• 12H-Benzo[b]thioxanthen-12-one #
• 3604-45-3

• Inchi： 1S/C17H10OS/c18-17-13-7-3-4-8-15(13)19-16-10-12-6-2-1-5-11(12)9-14(16)17/h1-10H
• InChI Key： HWRDHOQOYKQNMJ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)SC2=C1C=C1C=CC=CC1=C2

Computed Properties

• Exact Mass: 262.04523611g/mol
• Monoisotopic Mass: 262.04523611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 5.2

Experimental Properties

• Density: 1.337±0.06 g/cm3(Predicted)
• Melting Point: 236.5 °C(Solv: ethanol (64-17-5); methylcyclohexane (108-87-2))
• Boiling Point: 462.1±15.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes